5-benzyl-1-(2-fluorophenyl)-1H-1,2,3-triazole-4-carboxylic acid

• Molecular Formula: C16H12FN3O2
• Molecular Weight: 297.28 g/mol
• IUPAC Name: 5-benzyl-1-(2-fluorophenyl)triazole-4-carboxylic acid
• InChI: InChI=1S/C16H12FN3O2/c17-12-8-4-5-9-13(12)20-14(15(16(21)22)18-19-20)10-11-6-2-1-3-7-11/h1-9H,10H2,(H,21,22)
• InChI Key: HYUHVLBOQMFKJV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=C(N=NN2C3=CC=CC=C3F)C(=O)O

Description

5-benzyl-1-(2-fluorophenyl)-1H-1,2,3-triazole-4-carboxylic acid is a useful research compound. Its molecular formula is C16H12FN3O2 and its molecular weight is 297.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 5-benzyl-1-(2-fluorophenyl)-1H-1,2,3-triazole-4-carboxylate obtained in Step 1 as described above was dissolved in EtOH and NaOH (8.10 ml; 5 M; 40.48 mmol; 5 eq.) was added, the mixture was stirred overnight at room temperature. Water (30 mL) was added and the aqueous phase was washed with Et2O (2×30 mL). The aqueous layer was acidified to pH 2 with HCl 5 N and extracted with EtOAc (2×50 mL). The combined organics were washed with brine, dried over MgSO4 and concentrated under vacuum affording the title compound as a yellow oil. It was taken up in petroleum ether and it was sonicated. The suspension was filtered off, affording Intermediate 24 as a beige solid. 1H-NMR (DMSO-d6, 300 MHz) δ 13.43 (br s, 1H), 7.74-7.69 (m, 1H), 7.64-7.58 (m, 1H), 7.53-7.42 (m, 2H), 7.22-7.17 (m, 3H), 6.83-6.72 (m, 2H), 4.38 (s, 2H). LC/MS (Method B): 298.2 (M+H)+. HPLC (Method A) Rt 3.60 min (Purity: 92.7%).